3- vs. 5-Ethylamino Substitution: Regioisomeric Impact
The target compound 5-amino-3-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS 1596062-43-9) is regioisomeric with 3-amino-5-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS 512845-63-5). In the target compound, the ethylamino group resides at C3 adjacent to the ring N2, while in the regioisomer it occupies C5 adjacent to the ring N1 . This positional difference creates distinct hydrogen-bonding geometries: the 3-ethylamino group presents an additional H-bond donor (NH) proximal to the pyrazole N2, whereas the 5-ethylamino regioisomer presents this donor proximal to N1. The C3-ethylamino arrangement provides a unique chelating motif (N2–C3–NH–Et) that can coordinate metal ions or engage kinase hinge regions differently than the C5-ethylamino arrangement [1]. Although no direct head-to-head biological comparison between these two specific regioisomers has been published, the regiochemical distinction is structurally absolute and irreproducible by the alternative isomer, making them non-interchangeable as synthetic building blocks.
| Evidence Dimension | Regiochemical substitution pattern (position of ethylamino group on pyrazole ring) |
|---|---|
| Target Compound Data | 3-ethylamino substitution (C3–NH–CH₂CH₃); MW 165.2; C₇H₁₁N₅ |
| Comparator Or Baseline | 3-Amino-5-(ethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS 512845-63-5); 5-ethylamino substitution (C5–NH–CH₂CH₃); MW 165.2; C₇H₁₁N₅; regioisomer with identical formula |
| Quantified Difference | Identical molecular formula and MW; differentiation is purely structural (regioisomeric). The ethylamino group is attached at position 3 in the target vs. position 5 in the comparator, yielding different InChI Keys: AWKRKGAGBBBBIE-UHFFFAOYSA-N (target) vs. comparator-specific key. |
| Conditions | Structural/computational comparison based on IUPAC nomenclature and InChI identifiers; no direct comparative biological assay data available. |
Why This Matters
Scientists synthesizing regiospecific kinase inhibitors or CFTR modulators where the ethylamino placement at C3 (vs. C5) is structurally required cannot substitute the 5-ethylamino regioisomer without fundamentally altering the target binding pose and potentially losing all activity.
- [1] Reed MA, Thavaraj V, Weaver DF. Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega. 2019;4(2):3325-3333. doi:10.1021/acsomega.8b03550. View Source
